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Compound of Interest

Compound Name: Sodium D-lactate

Cat. No.: B1260880

For Immediate Reference: Key Disposal Procedures

The proper disposal of Sodium D-Lactate is governed by local, state, and federal regulations.
While generally not classified as a hazardous material for transport, adherence to laboratory
safety protocols and waste management guidelines is essential. This document provides a
comprehensive guide for researchers, scientists, and drug development professionals on the
safe handling and disposal of Sodium D-Lactate.

Standard Disposal Procedures

Sodium D-Lactate, particularly in solution, can often be disposed of as wastewater, provided it
complies with local regulations.[1] However, it is crucial to consult your institution's
Environmental Health and Safety (EHS) department to ensure adherence to specific sewer
discharge permits which may specify allowable chemical concentrations.[2] For solid forms or
highly concentrated solutions, other disposal methods may be required.

Step-by-Step Disposal Protocol for Aqueous Sodium D-Lactate Solutions:

o Consult Local Regulations: Before any disposal, consult your institution's EHS guidelines
and local regulatory requirements.

o Neutralization (if necessary): Ensure the pH of the solution is between 5.5 and 9.0 before
considering sewer disposal.[2]
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Dilution: For small quantities of low-concentration solutions, dilution with copious amounts of
water may be permissible for drain disposal.

Collection for Chemical Waste: If drain disposal is not permitted, or for concentrated
solutions, collect the waste in a designated, properly labeled, and sealed container.[3][4]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name ("Sodium D-Lactate Waste"), and the approximate concentration and
volume.[2][3]

Storage: Store the waste container in a designated satellite accumulation area (SAA) with
secondary containment to prevent spills.[3][5] Keep incompatible wastes segregated.[3]

Waste Pickup: Arrange for a hazardous waste pickup with your institution's EHS department.

[3]

Disposal of Contaminated Materials and Empty
Containers

Spill Cleanup: In the event of a spill, absorb the material with an inert substance (e.g., sand,
earth, vermiculite) and place it in a suitable container for waste disposal.[6][7][8] Flush the
area with water.[1]

Empty Containers: Thoroughly rinse empty Sodium D-Lactate containers with water. The
first rinseate should be collected as hazardous waste.[3] After triple rinsing and air-drying,
the container labels must be defaced or removed before the container is recycled or
disposed of as solid waste.[3]

Contaminated PPE: Dispose of contaminated gloves and other personal protective
equipment in accordance with applicable laws and good laboratory practices.[8][9]

Quantitative Disposal Guideline Example

The following table provides an example of concentration-based disposal guidelines. Note:

These values are for illustrative purposes only and must be verified against your local and

institutional regulations.
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Concentration of Sodium D-Lactate
Solution

Recommended Disposal Method

< 1% (w/iv)

May be eligible for drain disposal with copious
amounts of water, pending local regulations and
pH verification (must be between 5.5 and 9.0).

[2]

1% - 10% (W/v)

Collect in a designated chemical waste
container for disposal by the institution's

hazardous waste management service.[3][8]

> 10% (w/v) or solid form

Must be disposed of as chemical waste.[8]
Incineration or landfilling at an approved site
may be used by the waste management
authority.[1][6]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Sodium D-Lactate.
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Start: Sodium D-Lactate Waste Generated

Consult Institutional EHS Guidelines and Local Regulations

Is Drain Disposal Permitted for this Concentration?

Yes No

Check pH (Must be 5.5 - 9.0) Collect in a Labeled, Sealed Container

pH out of range pH is OK

Adjust pH if Necessary Store in Secondary Containment in a Satellite Accumulation Area

Dilute with Copious Water and Dispose Down Drain

Request Pickup from EHS/Hazardous Waste Management

End of Process

Click to download full resolution via product page

Sodium D-Lactate Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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